Cas no 2580241-83-2 (5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2580241-83-2
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• MDL: MFCD33519153
• CID: 5661223
• PubChem ID: 165894394
• Update Time: 2025-05-21

5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724991
• 2580241-83-2
• 5-{[(benzyloxy)carbonyl]amino}-2-methyl-1,3-thiazole-4-carboxylic acid
• 5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid

• MDL： MFCD33519153
• Inchi： 1S/C13H12N2O4S/c1-8-14-10(12(16)17)11(20-8)15-13(18)19-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,15,18)(H,16,17)
• InChI Key： DTYYQNLGQHUXME-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.05177804g/mol
• Monoisotopic Mass: 292.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 117Ų

Additional information on 5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid

Recent Advances in the Study of 5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid (CAS: 2580241-83-2)

In recent years, the compound 5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid (CAS: 2580241-83-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This thiazole derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and modulation of cellular pathways. The unique structural features of this compound, including the benzyloxycarbonyl (Cbz) protecting group and the thiazole core, make it a versatile building block for the design of novel therapeutics.

Recent studies have focused on the synthesis and optimization of 5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid to improve its yield and purity. Advanced synthetic methodologies, such as microwave-assisted organic synthesis (MAOS) and flow chemistry, have been employed to streamline the production process. These techniques not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing solvent use and waste generation. Furthermore, the compound's stability under various conditions has been investigated, providing valuable insights for its storage and handling in industrial and laboratory settings.

The biological activity of 5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid and its derivatives has been a subject of intense research. In vitro studies have demonstrated its potential as a scaffold for developing inhibitors of key enzymes involved in inflammatory and metabolic disorders. For instance, derivatives of this compound have shown promising activity against cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), both of which are important targets for anti-inflammatory drugs. Additionally, its role in modulating the activity of kinases and proteases has been explored, highlighting its versatility in drug design.

In the context of drug delivery, 5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid has been utilized as a linker in prodrug strategies. The Cbz group can be selectively cleaved under physiological conditions, enabling the controlled release of active drug molecules. This approach has been particularly useful in enhancing the bioavailability and targeting specificity of poorly soluble or unstable compounds. Recent advancements in prodrug design have leveraged the unique properties of this thiazole derivative to develop more effective and safer therapeutic agents.

Future research directions for 5-{(benzyloxy)carbonylamino}-2-methyl-1,3-thiazole-4-carboxylic acid include its application in the development of targeted therapies for cancer and infectious diseases. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of novel derivatives with enhanced potency and selectivity. Moreover, collaborations between academia and industry will be crucial in translating these findings into clinically viable treatments. As the understanding of its mechanistic underpinnings deepens, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.